![molecular formula C12H11N3O2 B2751253 4-(6-Methylpyrazin-2-yloxy)benzamide CAS No. 2140305-86-6](/img/structure/B2751253.png)
4-(6-Methylpyrazin-2-yloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(6-Methylpyrazin-2-yloxy)benzamide” is a chemical compound with the CAS Number: 2140305-86-6 . It has a linear formula of C12H11N3O2 .
Molecular Structure Analysis
The molecular structure of “4-(6-Methylpyrazin-2-yloxy)benzamide” is represented by the linear formula C12H11N3O2 . The molecular weight is 229.24 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(6-Methylpyrazin-2-yloxy)benzamide” include a molecular weight of 229.24 . More detailed properties like melting point, boiling point, and density might be available in specialized chemical databases .Scientific Research Applications
1. Pharmacokinetics and Tissue Distribution
4-(6-Methylpyrazin-2-yloxy)benzamide and its derivatives have been extensively studied in the context of pharmacokinetics and tissue distribution. For instance, the novel ALK5 inhibitor IN-1130, a derivative of 4-(6-Methylpyrazin-2-yloxy)benzamide, was investigated for its pharmacokinetics, metabolism, and potential as an oral anti-fibrotic drug. The study found that orally administered IN-1130 was readily distributed into liver, kidneys, and lungs, suggesting its potential in treating renal and hepatic fibrosis as well as exerting anti-metastatic effects on breast cancer (Kim et al., 2008).
2. Anti-Influenza Activity
Benzamide-based 5-aminopyrazoles, which can be derived from 4-(6-Methylpyrazin-2-yloxy)benzamide, have shown significant antiviral activities. A study described the synthesis of these compounds and their efficacy against bird flu influenza H5N1, demonstrating their potential in antiviral therapeutics (Hebishy et al., 2020).
3. Antitumor Properties
Certain derivatives of 4-(6-Methylpyrazin-2-yloxy)benzamide have shown potential in cancer treatment. For example, studies on indenopyrazoles derivatives, synthesized from compounds related to 4-(6-Methylpyrazin-2-yloxy)benzamide, revealed promising antiproliferative activities toward human cancer cells without affecting antimicrobial and antimalarial activities (Minegishi et al., 2015).
4. Metabolic Profiling in Diabetes Treatment
The glucokinase activator PF-04937319, structurally related to 4-(6-Methylpyrazin-2-yloxy)benzamide, was studied for its metabolic profiling in the context of diabetes treatment. It was found that PF-04937319 is metabolized via oxidative pathways and has potential as a treatment for type 2 diabetes mellitus (Sharma et al., 2014).
5. Development of Novel Compounds with Neuroprotective Activity
Compounds like N-Hydroxy-4-((5-(4-methoxybenzoyl)-1H-indol-1-yl)methyl)benzamide, derived from 4-(6-Methylpyrazin-2-yloxy)benzamide, were developed and showed inhibitory selectivity against histone deacetylase 6 (HDAC6). These compounds are considered potential treatments for neurodegenerative diseases such as Alzheimer's (Lee et al., 2018).
Mechanism of Action
properties
IUPAC Name |
4-(6-methylpyrazin-2-yl)oxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2/c1-8-6-14-7-11(15-8)17-10-4-2-9(3-5-10)12(13)16/h2-7H,1H3,(H2,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMUBBAQQIBIBDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)OC2=CC=C(C=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-Methylpyrazin-2-yloxy)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.